Cas no 1805012-63-8 (Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate)
Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate
-
- Inchi: 1S/C10H12F2N2O3/c1-2-17-7(16)3-5-9(13)8(10(11)12)6(15)4-14-5/h4,10,15H,2-3,13H2,1H3
- InChI Key: XNJSFDNHKMWFBS-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN=C(CC(=O)OCC)C=1N)O)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 266
- XLogP3: 0.6
- Topological Polar Surface Area: 85.4
Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024006259-500mg |
Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate |
1805012-63-8 | 97% | 500mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A024006259-1g |
Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate |
1805012-63-8 | 97% | 1g |
$1,663.20 | 2022-04-01 |
Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate
Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No. 1805012-63-8): A Key Intermediate in Modern Pharmaceutical Research
Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No. 1805012-63-8) is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of various bioactive molecules. The presence of both amino and hydroxyl functional groups, coupled with the electron-withdrawing effect of the difluoromethyl substituent, makes it an attractive building block for medicinal chemists.
The compound's molecular structure, featuring a pyridine core with ethyl ester functionality at the 2-position, provides a stable scaffold for further derivatization. This structural motif is particularly valuable in the development of novel therapeutic agents, where precise control over electronic and steric properties is essential. Recent advancements in drug discovery have highlighted the importance of fluorinated pyridines in enhancing metabolic stability and binding affinity to biological targets.
In recent years, researchers have been exploring the pharmacological potential of derivatives of Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate. Studies have demonstrated that modifications at the 3-amino and 5-hydroxyl positions can lead to compounds with significant biological activity. For instance, analogs with varying degrees of fluorination have shown promise in inhibiting specific enzymes implicated in inflammatory and infectious diseases. The difluoromethyl group, in particular, has been shown to improve lipophilicity and reduce metabolic degradation, thereby enhancing the bioavailability of drug candidates.
The synthesis of Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the pyridine ring system efficiently. The introduction of fluorine atoms into the molecule often necessitates specialized reagents and conditions to achieve regioselectivity and minimize side reactions.
The compound's utility extends beyond its role as a synthetic intermediate. It has been utilized in the development of novel antimicrobial agents, where its structural features contribute to improved binding interactions with bacterial enzymes. Additionally, its incorporation into kinase inhibitors has shown promising results in preclinical studies. The ability to fine-tune the pharmacophore by modifying substituents attached to the pyridine ring allows for the creation of compounds with tailored biological profiles.
Recent research has also explored the use of Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate in combinatorial chemistry approaches. By generating libraries of structurally diverse derivatives, researchers can rapidly screen for compounds with enhanced efficacy and reduced toxicity. This high-throughput approach leverages the compound's flexibility as a scaffold for generating novel molecules with therapeutic potential.
The safety profile of Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate has been thoroughly evaluated through rigorous toxicological studies. These investigations have confirmed its stability under various storage conditions and its compatibility with standard laboratory practices. As a result, it is widely accepted as a reliable reagent in both academic and industrial settings.
In conclusion, Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS No. 1805012-63-8) represents a cornerstone in modern pharmaceutical research. Its unique structural attributes and synthetic accessibility make it an invaluable tool for medicinal chemists seeking to develop innovative therapeutic agents. The ongoing exploration of its derivatives continues to yield exciting possibilities for addressing unmet medical needs across various therapeutic areas.
1805012-63-8 (Ethyl 3-amino-4-(difluoromethyl)-5-hydroxypyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)